Researchers have investigated the crystal structure of cobalt(II) bromate, particularly its hydrate form, cobalt(II) bromate hexahydrate (Co(BrO3)2·6H2O). This involves using X-ray diffraction techniques to determine the arrangement of atoms within the crystal lattice. Understanding crystal structures helps scientists predict and engineer materials with specific properties [1].
Limited research has explored potential applications of cobalt(II) bromate in material science. Some studies have investigated its use as a precursor for the synthesis of other cobalt-based materials [2].